Cas no 886895-99-4 (methyl 2-1-methyl-8-(3-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: methyl 2-1-methyl-8-(3-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 886895-99-4
• MF: C₂₄H₂₁N₅O₄
• MW: 443.454644918442
• CID: 5477374
• Update Time: 2025-07-19

methyl 2-1-methyl-8-(3-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-acetic acid, 1,2,4,8-tetrahydro-1-methyl-8-(3-methylphenyl)-2,4-dioxo-7-phenyl-, methyl ester
• methyl 2-1-methyl-8-(3-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

• Inchi： 1S/C24H21N5O4/c1-15-8-7-11-17(12-15)29-18(16-9-5-4-6-10-16)13-27-20-21(25-23(27)29)26(2)24(32)28(22(20)31)14-19(30)33-3/h4-13H,14H2,1-3H3
• InChI Key： SKPVMFCLYZJMBH-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=CC=C3)N(C3=CC=CC(C)=C3)C1=NC1=C2C(=O)N(CC(OC)=O)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-1-methyl-8-(3-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Comprehensive Analysis of Methyl 2-1-methyl-8-(3-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 886895-99-4)

The compound methyl 2-1-methyl-8-(3-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 886895-99-4) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule belongs to the imidazo[1,2-g]purine family, a class of heterocyclic compounds known for their diverse biological activities. The structural complexity of this compound, featuring a 3-methylphenyl and phenyl substituent, along with a methyl acetate functional group, makes it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown growing interest in imidazo[1,2-g]purine derivatives due to their potential applications in targeting kinase inhibitors and anti-inflammatory agents. Researchers are particularly intrigued by the compound's ability to modulate cellular pathways, which could lead to breakthroughs in treating chronic diseases. The presence of the 2,4-dioxo moiety in its structure further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of methyl 2-1-methyl-8-(3-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the compound's suitability for further research applications.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in organic solvents like DMSO and methanol, which is advantageous for laboratory handling. Additionally, its stability at room temperature makes it a practical choice for long-term storage, a feature highly valued by researchers.

The potential therapeutic applications of CAS No. 886895-99-4 are another hot topic in scientific discussions. Preliminary studies suggest that this compound may interact with specific enzyme targets, paving the way for its use in developing novel small-molecule drugs. Its unique structural attributes align with current trends in precision medicine, where tailored therapies are designed to address individual patient needs.

From an industrial perspective, the demand for high-purity imidazo[1,2-g]purine derivatives like this compound is on the rise. Pharmaceutical companies are investing heavily in R&D to explore its commercial viability, particularly in the context of orphan drugs and rare disease treatments. This trend underscores the compound's relevance in addressing unmet medical needs.

In conclusion, methyl 2-1-methyl-8-(3-methylphenyl)-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 886895-99-4) represents a fascinating area of study with broad implications for both academia and industry. Its intricate chemical structure, combined with its potential biological activities, positions it as a promising candidate for future scientific breakthroughs. As research progresses, this compound is likely to garner even more attention from the global scientific community.